N-(2-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-[4-(4-pyrimidin-2-ylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H23N9O2/c34-23(20-14-17-4-1-2-5-19(17)35-20)25-8-9-33-22-18(15-30-33)21(28-16-29-22)31-10-12-32(13-11-31)24-26-6-3-7-27-24/h1-7,14-16H,8-13H2,(H,25,34)
• InChI Key: IIGDLLDDIXIHIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2C=NN3CCNC(=O)C4=CC5=CC=CC=C5O4)C6=NC=CC=N6
• Molecular Formula: C24H23N9O2
• Molecular Weight: 469.5 g/mol
• CAS No.: 1021025-93-3

Description

The compound is a complex organic molecule with multiple functional groups, including a pyrimidine, piperazine, pyrazolo[3,4-d]pyrimidine, and benzofuran. These groups are common in pharmaceutical compounds and could suggest a variety of potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of the molecular structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of a piperazine ring could impact its solubility and the pyrimidine ring could influence its reactivity.

Scientific Research Applications

Synthesis and Biological Screening for Tuberculosis

One study involved the synthesis of benzofuran and benzo[d]isothiazole derivatives designed for inhibiting Mycobacterium tuberculosis DNA GyrB. The study found that certain compounds exhibited promising activity against Mycobacterium tuberculosis, highlighting their potential as antitubercular agents without cytotoxic effects in eukaryotic cells at specific concentrations (Reddy et al., 2014).

Development of Anti-inflammatory and Analgesic Agents

Another study synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showcasing significant anti-inflammatory and analgesic activities. This research suggests the potential of these compounds in developing new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020).

Exploration of Anticancer Activities

Research into benzofuran-enaminone hybrids possessing a piperazine linker aimed at synthesizing bis(pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines) indicated a new approach for the development of compounds with potential anticancer activities (Mekky et al., 2021).

Investigation of Antipsychotic Agents

A study on heterocyclic analogues of a known antipsychotic compound showed that certain derivatives exhibited potent in vivo activities comparable to the parent compound, suggesting their potential as antipsychotic agents with fewer side effects (Norman et al., 1996).

Antimicrobial Screening of Novel Compounds

Research focused on synthesizing 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties revealed compounds with excellent yields and significant in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli, underscoring the potential for developing new antimicrobial agents (Idrees et al., 2020).